Cas no 116129-07-8 (2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride)

2-Azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride is a bicyclic amino acid derivative with a constrained ring structure, offering unique steric and electronic properties for applications in medicinal chemistry and drug development. Its rigid scaffold enhances conformational control, making it valuable for designing peptidomimetics and bioactive compounds. The hydrochloride salt form improves solubility and handling in synthetic processes. This compound serves as a versatile building block for exploring structure-activity relationships, particularly in targeting enzymes or receptors requiring precise spatial orientation. Its synthetic utility is further underscored by its potential in fragment-based drug discovery and the development of novel pharmacophores.

2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride structure

116129-07-8 structure

Product Name:2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride

CAS No:116129-07-8

MF:C₆H₁₀ClNO₂

MW:163.602100849152

MDL:MFCD08460278

CID:1038628

PubChem ID:17546223

Update Time:2025-05-27

2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
- 2-Aza-bicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
- AC1Q3EYC
- AG-A-37094
- AGN-PC-01JMIC
- ANW-70246
- CTK7I6095
- MolPort-005-312-831
- PB25057
- 2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride
- Z199536584
- DB-192398
- P10600
- DB-355472
- EN300-35220
- 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, hydrochloride (1:1)
- 2-Azabicyclo[2.1.1]hexane-1-carboxylicacid hcl
- (1s,4s)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid hydrochloride
- 2-Azabicyclo[]1.1.1]hexane-1-carboxylic Acid Hydrochloride
- 116129-07-8
- AKOS009088071
- 2-azabicyclo[2.1.1]hexane-1-carboxylicacidhydrochloride
- 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid--hydrogen chloride (1/1)
- SS-4932
- SY171059
- EN300-7645446
- CS-0054867
- A857997
- 2-Azabicyclo[2.1.1]hexane-1-carboxylic acid, hydrochloride
- 2-AZABICYCLO[2.1.1]HEXANE-1-CARBOXYLIC ACID HCL
- DTXSID20589645
- MFCD08460278
- MDL： MFCD08460278
- Inchi： 1S/C6H9NO2.ClH/c8-5(9)6-1-4(2-6)3-7-6;/h4,7H,1-3H2,(H,8,9);1H
- InChI Key： AKMCEJBIZZGMKP-UHFFFAOYSA-N
- SMILES： Cl.OC(C12CC(CN1)C2)=O

Computed Properties

Exact Mass: 163.0401
Monoisotopic Mass: 163.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3Å²

Experimental Properties

PSA: 49.33

2-azabicyclo[2.1.1]hexane-1-carboxylic acid;hydrochloride Pricemore >>

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